Cas no 2203989-92-6 (3,3-Dimethyl-2,3-dihydro-1H-quinolin-4-one hydrochloride)

• Product Name: 3,3-Dimethyl-2,3-dihydro-1H-quinolin-4-one hydrochloride
• CAS No: 2203989-92-6
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• MDL: MFCD26954833
• CID: 4778466
• Update Time: 2025-06-11

3,3-Dimethyl-2,3-dihydro-1H-quinolin-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3-Dimethyl-2,3-dihydro-1H-quinolin-4-one hydrochloride
• NE64086
• SB35497
• 3,3-dimethyl-1,2,3,4-tetrahydroquinolin-4-one hydrochloride

• MDL： MFCD26954833
• Inchi： 1S/C11H13NO.ClH/c1-11(2)7-12-9-6-4-3-5-8(9)10(11)13;/h3-6,12H,7H2,1-2H3;1H
• InChI Key： SVADFILSDCUZPP-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2C=CC=CC=2NCC1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 222
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 3,3-Dimethyl-2,3-dihydro-1H-quinolin-4-one hydrochloride

Recent Advances in the Study of 3,3-Dimethyl-2,3-dihydro-1H-quinolin-4-one Hydrochloride (CAS: 2203989-92-6)

In recent years, the compound 3,3-Dimethyl-2,3-dihydro-1H-quinolin-4-one hydrochloride (CAS: 2203989-92-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its quinolin-4-one core structure, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3,3-Dimethyl-2,3-dihydro-1H-quinolin-4-one hydrochloride exhibits potent inhibitory effects on NF-κB, a transcription factor central to inflammatory responses. This discovery opens new avenues for developing targeted therapies for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of active investigation is the compound's antimicrobial properties. Researchers have reported that 3,3-Dimethyl-2,3-dihydro-1H-quinolin-4-one hydrochloride displays broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. A recent in vitro study highlighted its efficacy against methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) comparable to existing antibiotics. These findings underscore its potential as a lead compound for novel antibiotic development.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 3,3-Dimethyl-2,3-dihydro-1H-quinolin-4-one hydrochloride. A 2024 paper in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, achieving a high yield of over 85% with minimal byproducts. This improvement is critical for facilitating large-scale production and further preclinical evaluations.

Despite these promising developments, challenges remain in translating the compound's potential into clinical applications. Issues such as bioavailability, toxicity profiles, and formulation stability need to be addressed in future studies. However, the growing body of research on 3,3-Dimethyl-2,3-dihydro-1H-quinolin-4-one hydrochloride (CAS: 2203989-92-6) underscores its significance as a versatile scaffold in drug discovery and development.